1lambda6-Thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride

• IUPAC Name: 1λ6-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride
• InChI: InChI=1S/C7H13NO2S.ClH/c9-11(10)5-1-2-7(11)3-4-8-6-7;/h8H,1-6H2;1H
• InChI Key: LFODYGIBDCDGKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC2)S(=O)(=O)C1.Cl
• Molecular Formula: C7H14ClNO2S
• Molecular Weight: 211.71 g/mol
• CAS RN: 2089257-89-4

Description

1lambda6-Thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride is an organic compound. It has a molecular weight of 211.71. The IUPAC name for this compound is 1-thia-7-azaspiro[4.4]nonane 1,1-dioxide hydrochloride. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 1lambda6-Thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride is 1S/C7H13NO2S.ClH/c9-11(10)5-1-2-7(11)3-4-8-6-7;/h8H,1-6H2;1H. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

1lambda6-Thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride is a powder that is stored at room temperature. It has a molecular weight of 211.71.

Scientific Research Applications

Synthesis and Structural Analysis

1λ⁶-Thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride is a compound of interest in synthetic organic chemistry, particularly in the synthesis of enantiomerically pure compounds and in the study of their properties. For instance, racemic 1-azaspiro[4.4]nonane-2,6-dione was synthesized from cyclopentanone and resolved into enantiomers, which were then utilized to obtain cephalotaxine and its enantiomer, highlighting its role in asymmetric synthesis and chiral resolution processes (Nagasaka, Sato, & Saeki, 1997).

Anticonvulsant Activity Research

Research has also explored the anticonvulsant activities of analogs related to 1λ⁶-Thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride. For example, the study of N-(benzyloxy)-2-azaspiro[4.4]nonane-1,3-dione and its analogs revealed significant antielectroshock seizure (MES) activity and protective indexes in structure-activity relationship studies. This research contributes to the understanding of the compound's potential therapeutic applications (Farrar et al., 1993).

Development of Novel Sulfur-containing Compounds

Further research has been directed towards the synthesis of novel sulfur-containing spiro compounds. Studies involved the preparation of various sulfur-containing spiro-pyrimidinetriones, pyrazolidinediones, and isoxazolidinediones, showcasing the versatility of 1λ⁶-Thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride derivatives in creating new chemical entities with potential biological activities (Reddy, Padmavathi, Seenaiah, & Padmaja, 1993).

Anticancer Activity Studies

The compound has also been involved in the synthesis and evaluation of anticancer activities. For instance, 1-thia-azaspiro[4.5]decane derivatives were synthesized and evaluated against various cancer cell lines, including HepG-2, PC-3, and HCT116. Some of these compounds demonstrated moderate to high inhibition activities, indicating the potential for 1λ⁶-Thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride derivatives in anticancer drug development (Flefel et al., 2017).

Safety and Hazards

This compound is labeled with the GHS07 pictogram. The signal word for this compound is "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.